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Compound of Interest

Compound Name: Methyl cyclopropanecarboxylate

Cat. No.: B120475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl cyclopropanecarboxylate is a versatile organic compound that serves as a crucial

building block in the synthesis of a wide array of complex molecules.[1][2] Its unique strained

three-membered ring structure imparts distinct reactivity, making it an invaluable intermediate in

the pharmaceutical, agrochemical, and fine chemical industries.[1][3] This technical guide

provides an in-depth overview of the core properties, synthesis, and applications of methyl
cyclopropanecarboxylate.

Core Properties
Methyl cyclopropanecarboxylate is a colorless liquid with a characteristic ester-like, fruity

odor.[2][3] It is an ester derivative of cyclopropanecarboxylic acid.[1]

Physicochemical Properties
A summary of the key physicochemical properties of methyl cyclopropanecarboxylate is

presented in the table below. These properties are essential for its handling, storage, and

application in various chemical reactions.
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Property Value Source(s)

Molecular Formula C₅H₈O₂ [1][2][3]

Molecular Weight 100.12 g/mol [1][3][4]

CAS Number 2868-37-3 [1][3][4]

Appearance Colorless liquid [1][3]

Boiling Point 107-109°C [1][3]

119°C / 764 mmHg [4][5][6]

Density 0.984 g/cm³ [1]

0.985 g/mL at 25°C [4][5][6]

1.004 g/cm³ [3]

Refractive Index n20/D 1.419 [4]

Flash Point 64°F (17.8°C) [5]

Autoignition Temperature 435°C [4]

Solubility

Slightly soluble in water;

miscible with most organic

solvents such as ethanol,

ether, and chloroform.

[1][3]

Spectroscopic Data
Spectroscopic data is critical for the identification and characterization of methyl
cyclopropanecarboxylate.

Spectrum Type Description Source(s)

¹H NMR Spectra available in CDCl₃. [7]

IR Spectra
FTIR, ATR-IR, and vapor

phase IR spectra are available.
[8]
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Synthesis and Experimental Protocols
Methyl cyclopropanecarboxylate can be synthesized through various routes, often utilizing

readily available starting materials. The choice of synthetic pathway can depend on factors

such as cost, scalability, and desired purity.

Common Synthetic Routes
Several methods for the industrial and laboratory-scale synthesis of methyl
cyclopropanecarboxylate have been reported. These include:

From γ-Butyrolactone: This method involves the ring-opening of γ-butyrolactone followed by

cyclization. One approach utilizes dimethyl sulfate for ester exchange and ring-opening,

followed by cyclization under strongly alkaline conditions.[5][9] Another variation involves

converting γ-butyrolactone to 4-chlorobutyric acid, followed by esterification with methanol

and subsequent cyclization of the resulting methyl 4-chlorobutyrate.[10]

From Methyl 4-Chlorobutyrate: The direct cyclization of methyl 4-chlorobutyrate using a

strong base like sodium methoxide is a common industrial method.[9][11]

From Methyl Acetate and 1,2-Dihaloethane: A nucleophilic substitution reaction between

methyl acetate and a 1,2-dihaloethane under alkaline conditions can yield methyl
cyclopropanecarboxylate with high efficiency.[5]

Detailed Experimental Protocol: Synthesis from Methyl
4-Chlorobutyrate
This protocol describes a common laboratory-scale synthesis of methyl
cyclopropanecarboxylate via the cyclization of methyl 4-chlorobutyrate.

Materials:

Methyl 4-chlorobutyrate

Potassium carbonate

Xylene
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Procedure:[5]

In a clean reaction flask, add potassium carbonate (800-1200g) and xylene (800-900g).

Slowly add methyl 4-chlorobutyrate (740-920g) to the mixture while maintaining the

temperature between 85-100°C.

After the addition is complete, maintain the reaction mixture at 85-100°C for 1-5 hours.

Cool the mixture to below 30-50°C and filter to remove solids.

The resulting filtrate is then distilled to obtain pure methyl cyclopropanecarboxylate. The

xylene can be recovered for reuse.

This method reports a yield of 90-98%.[5]

Synthetic Utility and Applications
The strained cyclopropane ring in methyl cyclopropanecarboxylate makes it a reactive and

versatile intermediate in organic synthesis.[1] It readily participates in ring-opening reactions

and cross-coupling reactions, allowing for the introduction of the cyclopropyl moiety into more

complex molecular architectures.[1]

This reactivity is highly valued in the following sectors:

Pharmaceuticals: It serves as a key building block for the synthesis of active pharmaceutical

ingredients (APIs).[1][3] The cyclopropyl group can enhance the metabolic stability and

binding affinity of drug candidates.[1] It is used in the synthesis of inhibitors for enzymes like

MAP kinase p38α.[4]

Agrochemicals: Methyl cyclopropanecarboxylate is utilized in the production of various

agrochemicals, including insecticides, herbicides, and fungicides.[3]

Fine Chemicals and Research: It is employed in the development of new synthetic

methodologies and the production of novel cyclopropane-containing compounds for various

research applications.[3]
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Safety and Handling
Methyl cyclopropanecarboxylate is a highly flammable liquid and vapor.[1] It can cause skin

and serious eye irritation and may cause respiratory irritation.[1]

Hazard Statements:[1]

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat, should be worn when handling this chemical. It should be stored in a cool, well-ventilated

area away from sources of ignition.

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis of methyl
cyclopropanecarboxylate from a common starting material, γ-butyrolactone.

Starting Material Intermediate Formation Cyclization

gamma-Butyrolactone Methyl 4-chlorobutyrate

  Ring Opening &
Esterification   Methyl cyclopropanecarboxylate

  Intramolecular
Cyclization  

Click to download full resolution via product page

Caption: Synthesis workflow from γ-butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.ketonepharma.com/methyl-cyclopropane-carboxylate-a-comprehensive-overview/
https://www.ketonepharma.com/methyl-cyclopropane-carboxylate-a-comprehensive-overview/
https://cymitquimica.com/cas/2868-37-3/
https://www.ketonepharma.com/product/methyl-cyclopropane-carboxylate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4435543.htm
https://wap.guidechem.com/question/how-to-prepare-methyl-cyclopro-id131193.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4435543_EN.htm
https://www.chemicalbook.com/SpectrumEN_2868-37-3_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cyclopropanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-cyclopropanecarboxylate
https://patents.google.com/patent/CN111499508B/en
https://patents.google.com/patent/CN111499508B/en
https://www.quickcompany.in/patents/processes-for-the-preparation-of-cyclopropanecarboxylic-acid
https://patents.google.com/patent/CN107673973B/en
https://patents.google.com/patent/CN107673973B/en
https://www.benchchem.com/product/b120475#methyl-cyclopropanecarboxylate-basic-properties
https://www.benchchem.com/product/b120475#methyl-cyclopropanecarboxylate-basic-properties
https://www.benchchem.com/product/b120475#methyl-cyclopropanecarboxylate-basic-properties
https://www.benchchem.com/product/b120475#methyl-cyclopropanecarboxylate-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b120475?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

